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Compound of Interest

Compound Name: Dichloromethanol

Cat. No.: B14675293 Get Quote

Providing critical, immediate safety protocols and logistical guidance for the handling and

disposal of dichloromethane, this document serves as a preferred resource for researchers,

scientists, and drug development professionals. Our aim is to foster a culture of safety and

build unwavering trust by delivering value that extends beyond the product itself.

Dichloromethane (DCM), also known as methylene chloride, is a volatile, colorless liquid with a

sweet odor, widely used as a solvent in laboratory settings. While effective, it poses significant

health risks, including skin and eye irritation, neurotoxicity, and is a suspected carcinogen.[1][2]

[3][4][5] Strict adherence to safety protocols is therefore mandatory to ensure the well-being of

laboratory personnel and environmental protection.

Immediate Safety and Personal Protective
Equipment (PPE)
All work involving open containers of dichloromethane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1][2][6][7] The following personal

protective equipment is the minimum requirement when handling this chemical.

Eye and Face Protection:

ANSI-approved safety glasses with side shields or tightly fitting safety goggles are required.

[8]
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For tasks with a risk of splashing, a face shield should be worn in addition to safety goggles.

[4]

Protective Clothing:

A clean, buttoned lab coat is the minimum requirement and must be worn at all times.[1][8]

For larger volumes or spill cleanup, an impervious apron over the lab coat is recommended.

[4]

Personnel must wear full-length pants and closed-toe shoes.[8]

Hand Protection: Standard nitrile gloves are not recommended for use with dichloromethane

due to their rapid breakthrough time (less than 10 minutes).[1][8] The following glove

combinations are required:

For small quantities or pipetting: Double-glove with nitrile gloves, or a combination of nitrile

and neoprene gloves.[1] Contaminated outer gloves must be removed and disposed of

immediately.[1][4]

For larger volumes, pouring, or spill cleanup: Use highly resistant gloves such as "Silver

Shield," polyvinyl alcohol, or Viton.[4][8] It is recommended to wear these under a pair of

nitrile gloves to improve dexterity.[4][6]

Quantitative Data Summary
The following table summarizes key quantitative data for dichloromethane, including exposure

limits and physical properties.
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
25 ppm (8-hour TWA) [4][9]

OSHA Short-Term Exposure

Limit (STEL)
125 ppm (15-minute TWA) [4][9]

EPA Existing Chemical

Exposure Limit (ECEL)
2 ppm (8-hour TWA) [1]

EPA Existing Chemical

Exposure Limit (ECEL)
16 ppm (15-minute TWA) [1]

Boiling Point 39 °C / 102.2 °F [10]

Vapor Pressure 350 mbar @ 20°C [10]

Specific Gravity 1.33 [10]

TWA: Time-Weighted Average

Operational Plan: Step-by-Step Guidance
Pre-Operational Checks:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify the availability of an emergency eyewash station and safety shower.[2][6]

Confirm all required PPE is available and in good condition. Inspect gloves for any signs of

degradation before use.[8]

Designate a specific area within the fume hood for handling dichloromethane and label it

accordingly.[1][6]

Locate spill cleanup materials and have them readily accessible.

Handling Procedure:
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Transport dichloromethane in secondary containment, such as a bottle carrier, to the

designated fume hood.[4][6]

Don the appropriate PPE as outlined above.

Perform all manipulations, including pouring and transferring, within the fume hood to

minimize vapor release.[7]

Keep containers of dichloromethane tightly closed when not in use.[8][11]

Use the smallest practical quantity for the experiment.[4][8]

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,

amines, and chemically active metals like aluminum and magnesium.[4][5][8][10]

Post-Handling Procedure:

Tightly seal all containers of dichloromethane.

Decontaminate the work area by wiping it down with a suitable solvent, followed by soap and

water.[4][6]

Properly remove and dispose of contaminated gloves.[8][11]

Wash hands thoroughly with soap and water after removing PPE.[8][12]

Disposal Plan
Dichloromethane waste is considered hazardous and must be disposed of accordingly. Do not

pour dichloromethane down the drain.[13][14]

Waste Collection:

Collect all dichloromethane waste, including contaminated materials, in a designated,

chemically compatible, and properly labeled hazardous waste container.[5][13]

The container must be clearly labeled as "Hazardous Waste: Dichloromethane" and list any

other components of the waste stream.[14]
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Keep the waste container sealed and stored in a well-ventilated area, away from

incompatible materials.[13]

Disposal Route:

Follow your institution's specific guidelines for hazardous waste disposal.[5]

Arrange for pickup by a licensed hazardous waste handler.[13] High-temperature incineration

is a common and effective disposal method.[13]

Emergency Procedures
Spill Management:

Small spills (<250 ml) inside a fume hood: Can typically be cleaned up by trained laboratory

personnel.[8] Use absorbent pads to soak up the spill, then decontaminate the area.[2][8]

Large spills or spills outside a fume hood: Evacuate the area immediately and alert your

institution's environmental health and safety (EHS) office.[2]

Personnel Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, seek

medical attention.[13]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[5][13]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes using an eyewash station. Seek medical attention.[1][5][13]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Workflow for Safe Handling of Dichloromethane
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Start: Handling Dichloromethane
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Caption: Workflow for the safe handling and disposal of dichloromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14675293?utm_src=pdf-custom-synthesis
https://ors.od.nih.gov/sr/dohs/Documents/working-safely-with-dichloromethane.pdf
https://labproinc.com/blogs/chemicals-and-solvents/dichloromethane-safety-measures-and-best-practices-a-guide-for-lab-professionals
https://www.cdhfinechemical.com/images/product/msds/37_125292641_DICHLOROMETHANE-CASNO-75-09-2-MSDS.pdf
https://www.nsu.edu/About/Administrative-Offices-Services/Facilities-Management/Departments/Environmental-Health,-Safety,-and-Risk-Management/Safety/Safety-Programs/Methylene-Chloride-SOP.aspx
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss29.html
https://www.safety.duke.edu/sites/default/files/Guidelines_DCM.docx
https://ehs.wisc.edu/labs-research/chemical-safety/chemical-safety-guide/dichloromethane/
https://www.ehs.washington.edu/system/files/resources/DCM_MethyleneChloride.docx
https://www.osha.gov/chemicaldata/572
https://www.fishersci.com/store/msds?partNumber=AC167770025&productDescription=DICHLOROMETHANE%2C+99.8%25%2C+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemstore.ie/wp-content/uploads/2019/04/Dichloromethane-SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/75-09-2-A0304046-GB-en.pdf
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Dichloromethane_Methylene_Chloride.pdf
https://www.benchchem.com/product/b14675293#personal-protective-equipment-for-handling-dichloromethanol
https://www.benchchem.com/product/b14675293#personal-protective-equipment-for-handling-dichloromethanol
https://www.benchchem.com/product/b14675293#personal-protective-equipment-for-handling-dichloromethanol
https://www.benchchem.com/product/b14675293#personal-protective-equipment-for-handling-dichloromethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14675293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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